Cas no 65038-94-0 (BENZYL 5-ACETOXYMETHYL-3,4-DIMETHYL-2-PYRROLECARBOXYLATE)

• Product Name: BENZYL 5-ACETOXYMETHYL-3,4-DIMETHYL-2-PYRROLECARBOXYLATE
• CAS No: 65038-94-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 409443
• Update Time: 2023-03-29

BENZYL 5-ACETOXYMETHYL-3,4-DIMETHYL-2-PYRROLECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-[(acetyloxy)methyl]-3,4-dimethyl-,phenylmethyl ester
• BENZYL 5-ACETOXYMETHYL-3,4-DIMETHYL-2-PYRROLECARBOXYLATE
• 1H-Pyrrole-2-carboxylic acid, 5-[(acetyloxy)methyl]-3,4-dimethyl-, phenylmethyl ester

• Inchi： 1S/C17H19NO4/c1-11-12(2)16(18-15(11)10-21-13(3)19)17(20)22-9-14-7-5-4-6-8-14/h4-8,18H,9-10H2,1-3H3
• InChI Key： BYVBNXJQPYPOQE-UHFFFAOYSA-N
• SMILES： N1C(COC(C)=O)=C(C)C(C)=C1C(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 301.131
• Monoisotopic Mass: 301.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0